(2-Amino-4-(methoxycarbonyl)phenyl)boronic acid
Overview
Description
“(2-Amino-4-(methoxycarbonyl)phenyl)boronic acid” is a chemical compound with the CAS Number: 380430-55-7 . It is a solid at room temperature . The molecular weight of this compound is 231.44 .
Physical And Chemical Properties Analysis
“(2-Amino-4-(methoxycarbonyl)phenyl)boronic acid” is a solid at room temperature . It has a molecular weight of 231.44 .Scientific Research Applications
Comprehensive Analysis of (2-Amino-4-(methoxycarbonyl)phenyl)boronic Acid Applications
(2-Amino-4-(methoxycarbonyl)phenyl)boronic acid is a versatile compound with a wide range of applications in scientific research. Below is a detailed analysis of its unique applications across various fields.
Synthesis of Quinoline Derivatives: This compound serves as a key intermediate in the synthesis of quinoline derivatives, which are crucial for the development of new pharmaceuticals . Quinolines possess a variety of significant biological properties, including anti-HIV, antituberculosis, and anticancer activities .
Boron Neutron Capture Therapy (BNCT): As a boron-carrier, (2-Amino-4-(methoxycarbonyl)phenyl)boronic acid is suitable for BNCT, a targeted cancer treatment that uses boron-containing compounds to destroy cancer cells .
Development of Vaccine Adjuvants: The compound is used in the preparation of vaccine adjuvants. These adjuvants enhance the body’s immune response to vaccines, making them more effective .
Suzuki-Miyaura Cross-Coupling Reactions: It is employed in Suzuki-Miyaura cross-coupling reactions, a widely used method for creating carbon-carbon bonds in organic synthesis . This reaction is pivotal in the synthesis of various biologically active compounds.
Sensing Applications: Boronic acids, including (2-Amino-4-(methoxycarbonyl)phenyl)boronic acid, are used in the detection of diols and anions. They serve as molecular receptors in novel sensing methods, both optical and electrochemical .
Inhibitors for E. coli Methionine Aminopeptidase: The compound has been utilized in the synthesis of inhibitors for E. coli methionine aminopeptidase, an enzyme that plays a role in the maturation of proteins .
Hydrogen Evolution Research: It is used in the preparation of photoactive metal-organic frameworks that facilitate efficient hydrogen evolution. This is achieved through synergistic photoexcitation and electron injection .
Antimicrobial Activity: Derivatives of (2-Amino-4-(methoxycarbonyl)phenyl)boronic acid have been explored for their antimicrobial properties, which could lead to the development of new antibiotics .
Safety and Hazards
“(2-Amino-4-(methoxycarbonyl)phenyl)boronic acid” is considered hazardous. It may cause skin and eye irritation . Safety precautions include washing skin after handling, wearing protective gloves/eye protection/face protection, and seeking medical attention if skin irritation or eye irritation persists .
properties
IUPAC Name |
(2-amino-4-methoxycarbonylphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BNO4/c1-14-8(11)5-2-3-6(9(12)13)7(10)4-5/h2-4,12-13H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLHRJDVIFHDPLZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)C(=O)OC)N)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40372253 |
Source
|
| Record name | (2-Amino-4-(methoxycarbonyl)phenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40372253 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
774530-27-7 |
Source
|
| Record name | (2-Amino-4-(methoxycarbonyl)phenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40372253 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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